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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-Aminoisonicotinaldehyde (CAS No: 55279-29-3), a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and the integrity of research outcomes.

Physicochemical and Safety Data
The following tables summarize the known physicochemical properties and hazard

classifications for 3-Aminoisonicotinaldehyde.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C₆H₆N₂O Sigma-Aldrich

Molecular Weight 122.12 g/mol Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Purity ≥ 98% Jubilant Ingrevia Limited[2]

Storage Temperature Ambient Sigma-Aldrich
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Table 2: GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 3[2]

Acute Toxicity, Dermal Category 3[2]

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 2A[2]

Hazardous to the Aquatic Environment, Acute Category 1[2]

Hazardous to the Aquatic Environment, Chronic Category 1[2]

Note: Specific LD50 and LC50 values for 3-Aminoisonicotinaldehyde are not readily

available in the reviewed literature. The acute toxicity classification is based on data for the

related compound 3-Aminopyridine.[2][3]

Hazard Identification and Precautionary Measures
Signal Word: Danger

Hazard Pictograms:

Skull and Crossbones: Acute Toxicity (fatal or toxic)

Corrosion: Skin Corrosion/Serious Eye Damage

Environment: Hazardous to the Aquatic Environment

Hazard Statements (H-Statements):

H301: Toxic if swallowed.[2]

H311: Toxic in contact with skin.[2]

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements is provided in the table below.

Table 3: Precautionary Statements
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Category Code Statement

Prevention P264

Wash hands and any exposed

skin thoroughly after handling.

[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P273
Avoid release to the

environment.[2]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[2]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[2]

P330 Rinse mouth.[2]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[2]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[2]

P361 + P364

Take off immediately all

contaminated clothing and

wash it before reuse.

P391 Collect spillage.[2]

Storage P405 Store locked up.[2]
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Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[2]

Experimental Protocols and Handling Precautions
While specific experimental protocols for 3-Aminoisonicotinaldehyde are not detailed in the

available literature, its use as a chemical intermediate necessitates strict adherence to

standard laboratory safety procedures for handling toxic and irritating compounds.

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of hazardous

chemicals like 3-Aminoisonicotinaldehyde.

Caption: A logical workflow for safely handling hazardous chemicals in a laboratory setting.

Specific Precautions for Pyridine Aldehydes
Ventilation: Always handle 3-Aminoisonicotinaldehyde in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[4][5]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[4]

Eye Protection: Chemical safety goggles are mandatory.[4]

Clothing: A lab coat and closed-toe shoes are required.

Ignition Sources: Keep away from heat, sparks, and open flames.[6]

Hygroscopicity: Store in a tightly sealed container in a dry place, as pyridine compounds can

be hygroscopic.

Static Discharge: Take precautionary measures against static discharge.[6]
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Emergency Procedures
The following diagram outlines the appropriate response to common laboratory emergencies

involving hazardous chemicals.

Caption: A flowchart outlining key steps for responding to laboratory emergencies.

Signaling Pathways and Biological Activity
Currently, there is no information available in the public domain regarding the specific signaling

pathways modulated by 3-Aminoisonicotinaldehyde. Its primary documented role is as a

versatile chemical intermediate in the synthesis of various pharmaceutical and agrochemical

compounds.[1] Researchers have utilized this compound in studies related to enzyme inhibition

and receptor binding to elucidate biological pathways.[1]

Conclusion
3-Aminoisonicotinaldehyde is a valuable chemical intermediate with significant potential in

drug discovery and development. However, its handling requires a thorough understanding of

its associated hazards and the implementation of stringent safety protocols. By following the

guidelines outlined in this technical guide, researchers can mitigate risks and ensure a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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